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Compound of Interest

Compound Name: Hexapentacontane

Cat. No.: B3283717 Get Quote

Hexapentacontane: Applications in Material Science
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Hexapentacontane (C₅₆H₁₁₄) is a long-chain saturated hydrocarbon with emerging

applications in various fields of material science. Its well-defined molecular length, high thermal

stability, and propensity for self-assembly make it a molecule of interest for creating novel

functional materials. This document provides an overview of its applications, supported by

experimental protocols and physical property data.

Physicochemical Properties of Hexapentacontane
A summary of the key physical and chemical properties of hexapentacontane is presented in

the table below. These properties are fundamental to its application in material science.
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Property Value Reference

Molecular Formula C₅₆H₁₁₄ [1]

Molecular Weight 787.5 g/mol [1][2]

Melting Point 96-99 °C [2]

Boiling Point 601.13 °C (estimated) [2]

Density 0.9271 g/cm³ (estimated) [2]

CAS Number 7719-82-6 [1]

Application 1: Self-Assembly and Nanostructure
Formation
Due to weak van der Waals forces, long-chain alkanes like hexapentacontane can self-

assemble into ordered nanostructures such as micelles, bilayers, and thin films. These

structures have potential uses in drug delivery, biosensing, and molecular electronics.[1] One of

the most controlled methods to create highly organized thin films is the Langmuir-Blodgett

technique.

Experimental Protocol: Fabrication of
Hexapentacontane Langmuir-Blodgett Films
This protocol describes the formation of a hexapentacontane monolayer at the air-water

interface and its transfer onto a solid substrate.

Materials:

Hexapentacontane

Spreading solvent (e.g., chloroform, HPLC grade)

Subphase (ultrapure water)

Solid substrate (e.g., silicon wafer, quartz slide)
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Langmuir-Blodgett trough system with a movable barrier and surface pressure sensor

Procedure:

Preparation:

Dissolve a precise amount of hexapentacontane in the spreading solvent to achieve a

known concentration (e.g., 1 mg/mL).

Thoroughly clean the Langmuir-Blodgett trough and the substrate.

Fill the trough with ultrapure water.

Monolayer Formation:

Using a microsyringe, carefully deposit a specific volume of the hexapentacontane
solution onto the water surface.

Allow the solvent to evaporate completely (typically 15-20 minutes), leaving a

hexapentacontane monolayer at the air-water interface.

Isotherm Compression:

Compress the monolayer by moving the barrier at a constant rate (e.g., 10 mm/min).

Record the surface pressure as a function of the area per molecule to obtain the surface

pressure-area (π-A) isotherm. This isotherm provides information about the different

phases of the monolayer.

Film Deposition:

Once the desired surface pressure is reached (indicative of a stable, condensed

monolayer), immerse the solid substrate vertically through the monolayer into the

subphase.

Withdraw the substrate slowly and at a constant speed. The monolayer will transfer onto

the substrate.
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Multiple layers can be deposited by repeating the dipping and withdrawal cycles.

Characterization: The resulting Langmuir-Blodgett film can be characterized using techniques

such as Atomic Force Microscopy (AFM) to visualize the surface morphology and Ellipsometry

to measure the film thickness.

Workflow for Langmuir-Blodgett film fabrication.

Application 2: Phase Change Material (PCM) for
Thermal Energy Storage
Long-chain n-alkanes are excellent candidates for phase change materials (PCMs) due to their

high latent heat of fusion and chemical stability.[3] Hexapentacontane, with its melting point in

the range of 96-99°C, can be utilized for medium-temperature thermal energy storage

applications.

While specific experimental data for the latent heat of fusion for hexapentacontane is not

readily available in public literature, the properties of similar n-alkanes suggest it would have a

significant energy storage capacity.

n-Alkane Melting Point (°C)
Latent Heat of Fusion
(kJ/kg)

Eicosane (C₂₀H₄₂) 36.7 247

Docosane (C₂₂H₄₆) 44.4 249

Tetracosane (C₂₄H₅₀) 50.9 255

Data for illustrative purposes, adapted from studies on shorter-chain alkanes.

Experimental Protocol: Characterization of
Hexapentacontane as a PCM
This protocol outlines the steps to determine the thermal properties of hexapentacontane for

PCM applications using Differential Scanning Calorimetry (DSC).

Materials:
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Hexapentacontane sample

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Procedure:

Sample Preparation:

Accurately weigh a small amount of hexapentacontane (5-10 mg) into a hermetic

aluminum pan.

Seal the pan to ensure no mass loss during heating.

DSC Analysis:

Place the sample pan and an empty reference pan into the DSC cell.

Heat the sample at a constant rate (e.g., 10 °C/min) to a temperature above its melting

point (e.g., 120 °C).

Hold the sample at this temperature for a few minutes to ensure complete melting.

Cool the sample at the same constant rate to a temperature below its crystallization point

(e.g., 25 °C).

Repeat the heating and cooling cycle to check for thermal stability and reproducibility.

Data Analysis:

From the heating curve, determine the onset temperature of melting (melting point) and

the area under the melting peak (latent heat of fusion).

From the cooling curve, determine the onset temperature of crystallization and the latent

heat of crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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